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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of Reactive Orange 16, a versatile
azo dye with applications extending from traditional textile dyeing to advanced scientific
research. This document details its chemical identity, physicochemical properties, and
established experimental applications, with a focus on methodologies and data relevant to
laboratory and research settings.

Chemical Identity

CAS Number: The most commonly cited CAS number for Reactive Orange 16 is 12225-83-
1[1][2][3]. Other reported CAS numbers include 12225-88-6, 20262-58-2, and 12769-09-4[4].

Synonyms: Reactive Orange 16 is known by a multitude of synonyms, reflecting its
widespread use. Key synonyms include:

Remazol Brilliant Orange 3R[1]

C.l. Reactive Orange 16

Reactive Orange 3R

Reactive Orange KN-5R
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» Reactive Brilliant Orange KN-5R
e OR 16 dye
A more extensive list of synonyms can be found in various chemical supplier databases.

Physicochemical Properties

Reactive Orange 16 is a sulfonated reactive azo dye. Its key physicochemical properties are
summarized in the table below.

Property Value Reference
Molecular Formula C20H17N3Na2011S3

Molecular Weight 617.54 g/mol

Appearance Orange to dark red powder

Melting Point >300 °C

Soluble in water. 120 g/L at

Solubilit
y 20°C and >150 g/L at 80°C.

Maximum Absorbance (Amax) 493 nm

Colour Index Number 17757

Applications in Research and Development

While traditionally used in the textile industry, Reactive Orange 16 has been adopted in
various research contexts, primarily as a model compound for environmental remediation
studies and as a biological stain.

e Environmental Science: Due to its persistence in the environment, Reactive Orange 16 is
frequently used as a model pollutant to investigate the efficacy of novel water treatment
technologies. These include advanced oxidation processes such as photocatalytic
degradation and electrochemical oxidation.
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» Biological Staining: Reactive dyes, in general, are used in cellular analysis. They can act as
fixable dead cell stains, covalently binding to intracellular amines. In cells with compromised
membranes (dead cells), the dye has greater access to the cell's interior, resulting in a much
stronger fluorescent signal compared to live cells. While specific protocols for Reactive
Orange 16 in this application are not widely published, its reactive nature makes it a
candidate for such methodologies.

e Diagnostics and Histology: The dye finds applications in diagnostic assay manufacturing,
hematology, and histology.

Experimental Protocols
Electrochemical Degradation of Reactive Orange 16

This protocol is based on a study investigating the removal of Reactive Orange 16 from
wastewater using a novel particle-coated electrode.

Objective: To achieve high color and Chemical Oxygen Demand (COD) reduction of a synthetic
Reactive Orange 16 dye solution.

Materials:

Reactive Orange 16 (200 ppm solution)

1 L glass reactor

Particle-coated electrode (Ti/GO-GAC-RuO2-Sh20s5-Ce02) as the anode

Stainless Steel (SS-304) as the cathode

DC power supply

Supporting electrolytes: NaCl and Naz2S0Oa

Magnetic stirrer

Methodology:

e Prepare a 200 ppm solution of Reactive Orange 16 in the 1 L glass reactor.
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» Immerse the particle-coated anode and the stainless steel cathode in the solution,
maintaining a 1.5 cm space between them.

e Add NaCl and Na=SOa as supporting electrolytes (e.g., 2 g/L of each).
e Maintain uniform mixing using a magnetic stirrer at 240 rpm.

e Apply a constant current density of 60 mA/cmz2 using the DC power supply to initiate the
electrochemical oxidation process.

e Conduct the electrolysis for a set duration (e.g., 30 minutes).
e Monitor the decolorization and COD reduction at various time intervals.

Results from the study:

Parameter Condition Result Reference

2g/LNaCl+2g/L
Color Reduction Na2S0a4, 60 mA/cmz, 98%

neutral pH, 30 min

2 g/LNaCl + 2 g/L
COD Reduction Na2S0a4, 60 mA/cmz, 88%

neutral pH, 30 min

General Protocol for Live/Dead Cell Staining with a
Reactive Dye

This is a generalized protocol that can be adapted for using reactive dyes like Reactive
Orange 16 for discriminating live and dead cells by flow cytometry.

Objective: To differentiate between live and dead cells in a population based on membrane
integrity.

Materials:

e Cell suspension (at least 1 x 10° cells)
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» Reactive dye (e.g., Reactive Orange 16) reconstituted in anhydrous DMSO
o Phosphate-buffered saline (PBS)
e Flow cytometer
Methodology:
o Cell Preparation:
o Harvest and count the cells.
o Wash the cells once with PBS.
o Resuspend the cells in PBS at a concentration of 1 x 10° cells/mL.
e Staining:

o Add the reconstituted reactive dye to the cell suspension (the optimal concentration needs
to be determined empirically).

o Mix well.

o Incubate for 30 minutes at room temperature or on ice, protected from light.
e Washing and Analysis:

o Wash the cells once with PBS containing 1% bovine serum albumin (BSA).

o Resuspend the cells in an appropriate buffer for flow cytometry.

o Analyze the cells on a flow cytometer using the appropriate excitation and emission
channels for the specific dye. Dead cells will exhibit a significantly higher fluorescence
intensity than live cells.

Visualizations
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Caption: Workflow for the electrochemical degradation of Reactive Orange 16.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1207558?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Results in Add Reactive Dye Results in

Staining Outcomes

Low Fluorescence
(Surface Staining)

Click to download full resolution via product page

Caption: Principle of live/dead cell discrimination using a reactive dye.

Safety Information

Reactive Orange 16 is considered a hazardous substance. It can cause skin irritation, serious
eye irritation, and may cause an allergic skin reaction. It may also cause respiratory irritation.
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and
respiratory protection, should be used when handling this chemical. For detailed safety
information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1207558?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

